3-({[(4-fluorobenzoyl)amino]carbonothioyl}amino)-N-(2-methoxyethyl)benzamide

• Molecular Formula: C18H18FN3O3S
• Molecular Weight: 375.4 g/mol
• IUPAC Name: 3-[(4-fluorobenzoyl)carbamothioylamino]-N-(2-methoxyethyl)benzamide
• InChI: InChI=1S/C18H18FN3O3S/c1-25-10-9-20-16(23)13-3-2-4-15(11-13)21-18(26)22-17(24)12-5-7-14(19)8-6-12/h2-8,11H,9-10H2,1H3,(H,20,23)(H2,21,22,24,26)
• InChI Key: AUPXVARXYJBSOJ-UHFFFAOYSA-N
• SMILES: COCCNC(=O)C1=CC(=CC=C1)NC(=S)NC(=O)C2=CC=C(C=C2)F

Description

3-({[(4-fluorobenzoyl)amino]carbonothioyl}amino)-N-(2-methoxyethyl)benzamide is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as FBTA and is a member of the thiosemicarbazone family.

Mechanism of Action

The mechanism of action of FBTA is not fully understood, but studies have shown that the compound acts by inhibiting the activity of ribonucleotide reductase, an enzyme that is essential for DNA synthesis. Inhibition of ribonucleotide reductase leads to a decrease in the levels of deoxyribonucleotides, which in turn leads to DNA damage and cell death.
Biochemical and Physiological Effects:
FBTA has been shown to have several biochemical and physiological effects. Studies have shown that FBTA can induce cell cycle arrest in cancer cells, leading to a decrease in cell proliferation. FBTA has also been shown to induce the expression of various genes involved in apoptosis, including p53 and Bax.

Advantages and Limitations for Lab Experiments

One of the main advantages of using FBTA in lab experiments is its potency. FBTA has been shown to have potent anticancer and antibacterial activity at low concentrations. However, one of the main limitations of using FBTA in lab experiments is its solubility. FBTA is poorly soluble in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of FBTA. One area of research is the development of more efficient synthesis methods for FBTA. Another area of research is the study of FBTA in combination with other anticancer or antibacterial agents. Additionally, the potential use of FBTA in other fields, such as agriculture and environmental science, should be explored.

Synthesis Methods

The synthesis of FBTA involves the reaction of 4-fluorobenzoyl isothiocyanate with N-(2-methoxyethyl)benzylamine in the presence of triethylamine. The resulting product is then reacted with thiosemicarbazide to obtain FBTA. The overall yield of FBTA is around 70%, and the purity of the compound can be increased by recrystallization.

Scientific Research Applications

FBTA has been extensively studied for its potential applications in various fields. One of the most promising applications of FBTA is in the field of cancer research. Studies have shown that FBTA has potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. FBTA has been shown to induce apoptosis in cancer cells by activating the p53 pathway.
In addition to its anticancer activity, FBTA has also been studied for its potential applications in the treatment of infectious diseases. Studies have shown that FBTA has potent antibacterial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli.